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Compound of Interest

Compound Name: 2-Methyl-1,3-propanediol

Cat. No.: B1210203

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides comprehensive, step-
by-step guidance on the personal protective equipment (PPE), operational procedures, and
disposal plans for 2-Methyl-1,3-propanediol.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 2-Methyl-1,3-propanediol is
the first step in safe handling. The following table summarizes key quantitative data for this

compound.
Property Value
CAS Number 2163-42-0
Molecular Formula C4H1002
Molecular Weight 90.12 g/mol
Appearance Colorless, viscous liquid
Boiling Point 212 °C (414 °F)[1]
Melting Point -54 °C (-65 °F)[1]
Flash Point 127 °C (261 °F)[1]
Density 1.015 g/mL at 25 °C
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Experimental Protocol: Safe Handling and Disposal
Workflow

Adherence to a standardized workflow is critical for minimizing risks associated with handling 2-
Methyl-1,3-propanediol. The following sections detail the necessary steps from preparation to
disposal.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following
equipment is mandatory when handling 2-Methyl-1,3-propanediol.

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2] Standard
laboratory safety glasses do not provide adequate protection against splashes.

¢ Skin Protection:

o Gloves: For incidental contact and splash protection, nitrile rubber gloves with a minimum
thickness of 5 mils are recommended.[3] For prolonged contact or immersion, it is
advisable to use gloves with a higher level of chemical resistance, such as butyl rubber, or
to double-glove with nitrile gloves. Always inspect gloves for tears or punctures before
use.[4]

o Protective Clothing: A standard laboratory coat is required. For procedures with a higher
risk of splashing, a chemically resistant apron or suit should be worn.

o Respiratory Protection:
o Work in a well-ventilated area, preferably within a chemical fume hood.

o If ventilation is inadequate, or if there is a risk of generating aerosols or mists, a NIOSH-
approved respirator with an organic vapor (OV) cartridge is necessary.[5] For higher
concentrations, a full-face respirator may be required.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling ensures both safety and the integrity of the experiment.
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e Preparation:

o

Ensure the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.

[¢]

[¢]

Have a chemical spill kit available.

Clearly label all containers with the chemical name and any associated hazards.

[e]

e Handling:
o Dispense the required amount of 2-Methyl-1,3-propanediol carefully to avoid splashing.

o Keep containers tightly closed when not in use to prevent the absorption of moisture and

the release of vapors.
o Avoid contact with strong oxidizing agents, strong acids, and strong bases.
 In Case of a Spill:

Evacuate the immediate area.

o

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

[¢]

vermiculite, sand).

Collect the absorbed material into a suitable container for hazardous waste.

[¢]

[e]

Clean the spill area with soap and water.

Disposal Plan

Proper disposal of 2-Methyl-1,3-propanediol and associated waste is crucial to prevent
environmental contamination and comply with regulations.

o Waste Collection:

o Collect all waste containing 2-Methyl-1,3-propanediol, including contaminated absorbent
materials and disposable PPE, in a clearly labeled, sealed, and chemically compatible
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container.

e Disposal Method:

o 2-Methyl-1,3-propanediol should be disposed of as chemical waste through a licensed
hazardous waste disposal company.[6][7]

o While not specifically listed as a hazardous waste by the EPA, it should be handled as a
non-halogenated organic waste. Consult with your institution's environmental health and
safety department for specific guidance on waste codes and disposal procedures.

o Do not dispose of 2-Methyl-1,3-propanediol down the drain or in regular trash.[8]

Workflow and Logic Diagrams

To visually represent the procedural flow of handling 2-Methyl-1,3-propanediol, the following
diagrams have been generated using Graphviz (DOT language).
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Caption: Workflow for handling 2-Methyl-1,3-propanediol.
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Caption: Disposal plan for 2-Methyl-1,3-propanediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-Methyl-
1,3-propanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210203#personal-protective-equipment-for-
handling-2-methyl-1-3-propanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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